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Introduction to the Analytical Method

This protocol describes a rapid, specific, and quantitative assay for measuring cabotegravir concentrations in
whole blood. The method is particularly valuable for therapeutic drug monitoring (TDM) of long-acting
cabotegravir formulations, which are used for both HIV treatment and pre-exposure prophylaxis (PrEP) [1]

[2].

The assay uses a miniature mass spectrometer (Mini-12) and requires less than 4 minutes from sample to
result, making it suitable for clinical settings where rapid feedback is needed to guide dosing decisions. The
use of cabotegravir-d5 as an internal standard corrects for variability in sample preparation and ionization

efficiency, ensuring high data quality [3].

¢ Clinical Relevance: Monitoring cabotegravir concentrations is crucial as real-world patients show
greater pharmacokinetic variability than clinical trial participants. Sub-therapeutic concentrations can
lead to virologic failure, while very high concentrations may allow for less frequent dosing [3] [4].

¢ Method Advantages: This approach simplifies traditional LC-MS/MS methods by eliminating the
need for chromatographic separation, reducing analysis time, and enabling point-of-care testing with
minimal sample preparation [3] [5].

Experimental Design and Workflow
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The following diagram illustrates the complete experimental workflow for the quantitative analysis of

cabotegravir, from sample collection to data analysis.
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Detailed Materials and Equipment

Chemicals and Reagents

¢ Analytes: Cabotegravir (CAB) and cabotegravir-d5 (CAB-d5) internal standard (Cayman Chemical)
3]

¢ Biological Matrix: Human whole blood with K2EDTA as anticoagulant [3]

¢ Solvents: Acetonitrile (LC-MS grade), water (LC-MS grade) [3]

e Paper Substrate: Fisherbrand Quantitative Grade Q5 Filter Paper Circles or Whatman Grade 1 filter

paper [3]

Instrumentation

¢ Mass Spectrometer: Mini-12 miniature mass spectrometer with rectilinear ion trap [3]

¢ lonization Source: Paper spray ionization source with copper clip holder [3]

¢ Interface: Discontinuous Atmospheric Pressure Interface (DAPI) [3]

e Optional Validation Instrument: TSQ Quantum Access MAX triple quadrupole mass spectrometer
(Thermo Scientific) for method development [3]

Step-by-Step Protocol

Solution Preparation

¢ Stock Solutions: Prepare separate 1 mg/mL stock solutions of CAB and CAB-d5 in acetonitrile/water
(9:1, viv) [3]

e Working Solutions: Dilute stock solutions to prepare calibration standards (250-2000 ng/mL for
CAB) and quality controls (QCs) in whole blood [3]

¢ Internal Standard Solution: Prepare CAB-d5 working solution at 2000 ng/mL in acetonitrile [3]

Sample Preparation Procedure

e Aliquot: Transfer 100 uL of whole blood (calibrators, QCs, or patient samples) to a 1.5 mL Eppendorf
tube [3]
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Precipitate: Add 100 pL of CAB-d5 IS solution (1000 ng/mL in acetonitrile) [3]

Mix: Vortex vigorously for 1 minute to ensure complete protein precipitation [3]

Separate: Centrifuge briefly to sediment precipitated proteins [3]

Transfer: Pipette 10 pL of the clear supernatant onto the base of a triangular paper substrate (10 mm
base x 15 mm height) held by a copper clip [3]

Mass Spectrometry Analysis

¢ lonization: Apply 50 uL of spray solvent (acetonitrile:water, 9:1 v/v) to the paper triangle, then apply
4.5 kV high voltage to initiate paper spray [3]
¢ lon Introduction: Use DAPI with valve opening time of 14 ms to introduce ions into the mass
spectrometer [3]
e MS Analysis: Operate Mini-12 with the following parameters [3]:
o lon Trap Drive Frequency: 1.001 MHz
o DC Endcap Lens Voltage: 36 V for CAB
o Pressure Cycle: 700 ms pump down after ion introduction
e Tandem MS:
o Precursor Isolation: Use SWIFT to isolate m/z 406 (CAB) and m/z 411 (CAB-d5) with 3 m/z
window [3]
o CID Fragmentation: Apply excitation frequency of 150 kHz for CAB and 148 kHz for CAB-d5
for 60 ms [3]
o Product lon Scan: Use mass selective instability scan with resonance ejection at 348 kHz [3]

Data Processing and Quantification

e Spectral Processing: Smooth spectra using Savitsky-Golay filter and normalize using Standard

Normal Variate method [3]
¢ Peak Integration: Integrate peak areas for CAB and CAB-d5 product ions [3]
e Calibration: Plot peak area ratios (CAB/CAB-d5) versus concentration and fit using linear regression

[3]

¢ Quantification: Calculate unknown concentrations from calibration curve [3]

Method Validation and Performance Data

The analytical method has been comprehensively validated according to standard bioanalytical guidelines.
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Table 1: Quantitative Performance Characteristics of Cabotegravir Assay [3]

Validation Parameter Performance Value Acceptance Criteria
Linear Range 250-2000 ng/mL R2>0.99

Limit of Quantification (LoQ) 750 ng/mL %RSD < 15%
Precision (%RSD) < 15% at concentrations > LoQ Within + 15%
Accuracy Not specified in source Within + 15%
Analysis Time < 4 minutes per sample N/A

Sample Volume 100 pL whole blood N/A

Table 2: Mass Spectrometry Parameters for Cabotegravir and Internal Standard [3]

Parameter Cabotegravir (CAB) Cabotegravir-d5 (IS)
Precursor lon (m/z) 406 411

Product lon (m/z) 263 268

Isolation Window (m/z) 3 3

Isolation g-value 0.5 0.5

CID Excitation Frequency 150 kHz 148 kHz

CID Excitation Time 60 ms 60 ms

Analytical Applications

This validated method supports several critical applications in HIV management and research:
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e Therapeutic Drug Monitoring: Enables personalized dosing for patients receiving long-acting
cabotegravir formulations by quantifying between-patient and within-patient pharmacokinetic
variability [3] [4]

¢ Adherence Assessment: Provides objective measurement of drug exposure to assess adherence to
cabotegravir-based regimens [3]

¢ Clinical Trial Support: Facilitates pharmacokinetic studies of new cabotegravir formulations,
including ultra long-acting formulations in development [2]

¢ Virologic Failure Investigation: Helps identify subtherapeutic drug concentrations in cases of
treatment failure [4]

Practical Implementation Notes

¢ Matrix Effects: The method uses whole blood rather than plasma, simplifying sample collection but
requiring validation of extraction efficiency [3]

e Carryover: No significant carryover observed due to the single-use paper substrate for each analysis
3]

e Point-of-Care Adaptation: The Mini-12 platform's portability, low power consumption, and minimal
solvent requirements make it suitable for clinic-based testing [3]

¢ Troubleshooting: If sensitivity issues occur, check paper substrate quality, spray solvent
composition, and high voltage contact [3]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Formulation and pharmacology of long-acting cabotegravir [pmc.ncbi.nlm.nih.gov]
2. Data show for the first time a new ultra long-acting ... [viivhealthcare.com]

3. Miniature Mass Spectrometer-based Point-of-care Assay ... [pmc.ncbi.nim.nih.gov]
4. Resistance following failure of injectable cabotegravir ... [aidsmap.com]

5. Development and validation of an ultra-high performance ... [sciencedirect.com]

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9018536/
https://www.aidsmap.com/news/oct-2025/resistance-following-failure-injectable-cabotegravirrilpivirine-may-limit-future
https://pmc.ncbi.nlm.nih.gov/articles/PMC9018536/
https://viivhealthcare.com/hiv-news-and-media/news/press-releases/2024/march/cabotegravir-long-acting-injectable/
https://www.aidsmap.com/news/oct-2025/resistance-following-failure-injectable-cabotegravirrilpivirine-may-limit-future
https://pmc.ncbi.nlm.nih.gov/articles/PMC9018536/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9018536/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9018536/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9018536/
https://www.smolecule.com/products/s11214117?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5638427/
https://viivhealthcare.com/hiv-news-and-media/news/press-releases/2024/march/cabotegravir-long-acting-injectable/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9018536/
https://www.aidsmap.com/news/oct-2025/resistance-following-failure-injectable-cabotegravirrilpivirine-may-limit-future
https://www.sciencedirect.com/science/article/abs/pii/S073170852300701X
https://www.smolecule.com/products/s11214117?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

To cite this document: Smolecule. [quantitative analysis of cabotegravir using Cabotegravir-d5].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b11214117#quantitative-analysis-of-cabotegravir-using-

cabotegravir-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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